Cas no 140156-26-9 (Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI))
140156-26-9 structure
Product Name:Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI)
CAS No:140156-26-9
MF:C13H17N5O5
MW:323.304582357407
CID:219802
PubChem ID:6438736
Update Time:2025-04-19
Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI)
- 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-[(Z)-prop-1-enyl]purin-2-one
- 1-Allylisoguanosine
- 2-oxo-1-[(1Z)-prop-1-en-1-yl]adenosine
- Adenosine, 1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)-
- 140156-26-9
-
- Inchi: 1S/C13H17N5O5/c1-2-3-17-10(14)7-11(16-13(17)22)18(5-15-7)12-9(21)8(20)6(4-19)23-12/h2-3,5-6,8-9,12,19-21H,4,14H2,1H3/b3-2-/t6-,8-,9-,12-/m1/s1
- InChI Key: GHRFOPVFWKOWEV-UEMXZQTKSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(N)N(/C=C\C)C(N=C12)=O)O)O
Computed Properties
- Exact Mass: 323.122969
- Monoisotopic Mass: 323.122969
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: -2.1
- Topological Polar Surface Area: 144
Experimental Properties
- Density: 1.8
- Boiling Point: 544.9°C at 760 mmHg
- Flash Point: 283.4°C
- Refractive Index: 1.784
Adenosine,1,2-dihydro-2-oxo-1-(1-propenyl)-, (Z)- (9CI) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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